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Compound of Interest

Compound Name: NVP-2

Cat. No.: B10763679 Get Quote

This guide provides crucial safety and logistical information for the handling of NVP-2, a potent

and selective ATP-competitive cyclin-dependent kinase 9 (CDK9) inhibitor.[1][2][3] It is intended

for researchers, scientists, and drug development professionals to ensure safe laboratory

practices and operational efficiency.

Compound Information and Properties
NVP-2 is a valuable research tool for studying transcriptional regulation and inducing apoptosis

in cancer cells.[1][2][3] Due to its high potency, strict adherence to safety protocols is

mandatory.
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Property Value Source(s)

Chemical Name

4-[[[5'-Chloro-2'-[[trans-4-

[[(1R)-2-methoxy-1-

methylethyl]amino]cyclohexyl]a

mino][2,4'-bipyridin]-6-

yl]amino]methyl]tetrahydro-2H-

pyran-4-carbonitrile

[2]

Molecular Formula C₂₇H₃₇ClN₆O₂ [2]

Molecular Weight 513.07 g/mol [1]

CAS Number 1263373-43-8 [1][2]

Appearance Solid powder

Purity ≥97% [2]

Solubility

Soluble in DMSO (to 100 mM)

and ethanol (to 100 mM).

Insoluble in water.

[2][4]

Storage
Store the solid powder at

-20°C for up to 3 years.
[4]

Hazard Identification and Safety Precautions
As a potent research compound, NVP-2 should be handled with caution. While a specific

comprehensive Safety Data Sheet (SDS) for NVP-2 is not publicly available, general

precautions for handling potent cytotoxic compounds should be followed. The potential hazards

are not fully known.[5]

General Handling Precautions:

Avoid inhalation, ingestion, and contact with skin and eyes.[6]

Handle in a designated area, preferably in a chemical fume hood or a containment glove

box, especially when working with the solid form.[7]
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Minimize the generation of dust and aerosols.

Keep the container tightly closed when not in use.[6]

Wash hands thoroughly after handling.

Personal Protective Equipment (PPE)
A comprehensive risk assessment should be conducted to determine the specific PPE required

for handling NVP-2. The following table provides general guidance.

Task
Recommended Personal Protective
Equipment (PPE)

Handling Solid Compound

- Gloves: Two pairs of nitrile gloves. - Eye

Protection: Safety glasses with side shields or

chemical splash goggles. - Respiratory

Protection: A NIOSH-approved respirator is

recommended, especially when weighing or

handling larger quantities. - Lab Coat: A

disposable, back-closing gown is preferred.

Handling Solutions

- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields or chemical splash

goggles. - Lab Coat: Standard laboratory coat.

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.
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Exposure Route First Aid Measures Source(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration.

[6]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing.

[6]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[6]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

[6]

Operational Plan: Storage and Disposal
Storage of Stock Solutions:

Prepare stock solutions in DMSO or ethanol.

Aliquot into single-use volumes to avoid repeated freeze-thaw cycles.

Store stock solutions at -20°C or -80°C in tightly sealed vials.

Disposal Plan:

Dispose of all waste materials contaminated with NVP-2 as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of down the drain.[8]
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Contaminated labware and PPE should be placed in a designated, sealed hazardous waste

container.

Experimental Protocol: In Vitro Cell Proliferation
Assay
This protocol provides a general guideline for assessing the anti-proliferative effects of NVP-2
on a cancer cell line (e.g., MOLT-4).[1]

Materials:

NVP-2 solid powder

Anhydrous DMSO

Cancer cell line (e.g., MOLT-4)

Complete cell culture medium

96-well cell culture plates

Cell viability reagent (e.g., CellTiter-Glo®)

Plate reader for luminescence detection

Procedure:

Preparation of NVP-2 Stock Solution:

In a chemical fume hood, carefully weigh the required amount of NVP-2 powder.

Dissolve the powder in anhydrous DMSO to prepare a high-concentration stock solution

(e.g., 10 mM).

Vortex briefly to ensure complete dissolution.

Store the stock solution at -20°C or -80°C.
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Cell Seeding:

Trypsinize and count the cells.

Seed the cells in a 96-well plate at the desired density (e.g., 5,000 cells/well) in 100 µL of

complete medium.

Incubate the plate overnight at 37°C in a 5% CO₂ incubator to allow for cell attachment.

Compound Treatment:

Prepare serial dilutions of the NVP-2 stock solution in complete cell culture medium to

achieve the desired final concentrations (e.g., 1 µM, 500 nM, 250 nM).[1]

Include a vehicle control (DMSO) at the same final concentration as in the highest NVP-2
treatment.

Carefully add the diluted compounds to the respective wells.

Incubate the plate for the desired treatment duration (e.g., 72 hours).[1]

Cell Viability Assessment:

After the incubation period, follow the manufacturer's instructions for the chosen cell

viability assay.

For CellTiter-Glo®, typically add the reagent to each well, mix, and incubate at room

temperature.

Measure the luminescence using a plate reader.

Data Analysis:

Calculate the percentage of cell viability relative to the vehicle control.

Determine the IC₅₀ value (the concentration of NVP-2 that inhibits cell growth by 50%)

using appropriate software (e.g., GraphPad Prism).[1]
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Visualizations
CDK9 Signaling Pathway and NVP-2 Inhibition

Transcription Elongation

RNA Polymerase II

Phosphorylation of RNA Pol II, DSIF, NELF

DSIF/NELF

Pauses Transcription

P-TEFb (CDK9/Cyclin T1)

Catalyzes

NVP-2

Inhibits

Productive Transcription Elongation

Leads to

Apoptosis

Inhibition Induces

Click to download full resolution via product page

Caption: NVP-2 inhibits the P-TEFb complex, preventing transcription elongation and inducing

apoptosis.
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Safe Handling Workflow for NVP-2

Experimental Workflow

Preparation:
- Don appropriate PPE
- Work in a fume hood

- Assemble all materials

Weighing:
- Use a containment balance

- Handle powder carefully to avoid dust

Reconstitution:
- Add solvent slowly
- Vortex to dissolve

Experiment:
- Perform experiment in designated area

- Avoid contamination

Decontamination:
- Clean work surfaces and equipment

Disposal:
- Dispose of waste in labeled hazardous waste containers

- Doff PPE correctly

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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